Cas no 1629082-81-0 ((Cyclobutylmethyl)zinc bromide)

• Product Name: (Cyclobutylmethyl)zinc bromide
• CAS No: 1629082-81-0
• MF: C₅H₉BrZn
• MW: 214.437957525253
• MDL: MFCD27756742
• CID: 5171296
• Update Time: 2026-03-04

(Cyclobutylmethyl)zinc bromide Chemical and Physical Properties

Names and Identifiers

• (Cyclobutylmethyl)zinc bromide

• MDL： MFCD27756742
• Inchi： 1S/C5H9.BrH.Zn/c1-5-3-2-4-5;;/h5H,1-4H2;1H;/q;;+1/p-1
• InChI Key： GJHPIPGMBLVQAE-UHFFFAOYSA-M
• SMILES： C(C1CCC1)[Zn]Br

Additional information on (Cyclobutylmethyl)zinc bromide

Comprehensive Overview of (Cyclobutylmethyl)zinc bromide (CAS No. 1629082-81-0): Properties, Applications, and Industry Insights

The organozinc compound (Cyclobutylmethyl)zinc bromide (CAS No. 1629082-81-0) has garnered significant attention in synthetic organic chemistry due to its versatile reactivity and unique structural features. As a cyclobutylmethyl-zinc reagent, it serves as a pivotal building block for the construction of complex molecular architectures, particularly in pharmaceutical and materials science research. This article delves into the compound's characteristics, synthetic utility, and emerging applications while addressing frequently searched queries in modern chemistry databases.

Chemically, (Cyclobutylmethyl)zinc bromide belongs to the class of organometallic reagents where a zinc atom forms a critical bond with the cyclobutylmethyl moiety. The strained four-membered cyclobutyl ring imparts distinctive steric and electronic properties that influence its reactivity patterns. Researchers often explore this compound as an alternative to traditional Grignard reagents or lithium organometallics in cross-coupling reactions, owing to its improved functional group tolerance and milder reaction conditions.

Recent literature highlights the growing importance of zinc-based organometallics in sustainable chemistry initiatives. The compound's compatibility with Negishi coupling reactions makes it valuable for constructing carbon-carbon bonds under environmentally benign conditions—a topic frequently searched in connection with "green chemistry" and "sustainable synthesis." Its stability in ethereal solvents like THF or diethyl ether further enhances its practicality in laboratory settings.

From a pharmaceutical perspective, the cyclobutyl motif present in this reagent appears in numerous bioactive molecules, driving interest in its synthetic applications. Medicinal chemists frequently search for "cyclobutyl-containing drug candidates" or "strained ring synthetic methods," where this zinc reagent offers strategic advantages. The bromine-zinc exchange methodology using this compound enables efficient introduction of the cyclobutylmethyl group into complex molecules, facilitating drug discovery programs targeting GPCRs and enzyme inhibitors.

The handling and storage of (Cyclobutylmethyl)zinc bromide require standard inert atmosphere techniques common to air-sensitive organometallics. While not classified as hazardous under normal laboratory use, proper glove box or Schlenk line procedures are recommended to maintain reagent quality. This aspect connects with frequently searched "organometallic handling protocols" and "air-free techniques" in academic and industrial settings.

In materials science applications, researchers investigating "zinc-organic frameworks" or "metallopolymer precursors" may find this compound particularly useful. The cyclobutyl group's conformational rigidity can influence polymer backbone geometries when incorporated into coordination complexes. Recent patent literature suggests potential applications in OLED materials and specialty catalysts, though these areas require further exploration.

Analytical characterization of CAS 1629082-81-0 typically involves NMR spectroscopy (particularly ¹H, ¹³C, and ⁶⁷Zn NMR), mass spectrometry, and titration methods to assess purity and concentration. These analytical approaches align with common search terms like "organozinc characterization techniques" and "NMR of metal-organic compounds." The compound generally appears as a colorless to pale yellow solution in commercial supplies, with concentration ranges varying between 0.5M to 1.0M in typical solvents.

The synthetic versatility of this reagent extends to asymmetric synthesis when paired with appropriate chiral ligands. This application resonates with trending searches for "stereoselective C-C bond formation" and "chiral auxiliary methods." Recent studies demonstrate successful diastereoselective additions to α,β-unsaturated carbonyl systems, expanding its utility in natural product synthesis.

Market analysis indicates growing demand for specialized organozinc reagents like (Cyclobutylmethyl)zinc bromide, particularly in contract research organizations and academic laboratories. Suppliers often highlight its use in "high-value intermediate synthesis" and "tailor-made molecular construction"—key phrases frequently appearing in procurement databases. The compound's commercial availability in various packaging sizes accommodates both small-scale exploratory research and larger process development needs.

Future research directions may explore the reagent's potential in flow chemistry systems or its combination with emerging catalytic methods. These possibilities connect with industry searches for "continuous processing of organometallics" and "catalytic C-H functionalization." As synthetic methodologies evolve, CAS 1629082-81-0 will likely maintain its relevance in advanced organic synthesis strategies.

For researchers considering this reagent, comparative studies with analogous cyclopropylmethyl or cyclohexylmethyl zinc reagents may provide valuable insights into ring-size effects on reactivity. Such investigations align with persistent academic queries about "ring strain influence on organometallic reactivity" and "steric effects in cross-coupling." The distinct behavior of the four-membered ring system continues to inspire mechanistic studies and methodological developments.

In summary, (Cyclobutylmethyl)zinc bromide represents a sophisticated tool for modern synthetic chemists, bridging fundamental research and applied pharmaceutical development. Its unique structural features and synthetic flexibility position it as a valuable asset in addressing current challenges in molecular construction, while ongoing research continues to uncover new applications for this intriguing organometallic species.